Cas no 938241-06-6 ((5-chloro-2-ethoxyphenyl)methanamine)

• Product Name: (5-chloro-2-ethoxyphenyl)methanamine
• CAS No: 938241-06-6
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 1981154
• PubChem ID: 17604739
• Update Time: 2025-11-01

(5-chloro-2-ethoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-2-ETHOXY-BENZENEMETHANAMINE
• (5-chloro-2-ethoxyphenyl)methanamine
• DB-189791
• EN300-1262866
• AKOS005289360
• 938241-06-6

• Inchi： 1S/C9H12ClNO/c1-2-12-9-4-3-8(10)5-7(9)6-11/h3-5H,2,6,11H2,1H3
• InChI Key： GTFQCGWKJVCSOM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CN)OCC

Computed Properties

• Exact Mass: 185.061
• Monoisotopic Mass: 185.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2
• XLogP3: 1.7

Additional information on (5-chloro-2-ethoxyphenyl)methanamine

Recent Advances in the Study of (5-chloro-2-ethoxyphenyl)methanamine (CAS: 938241-06-6) in Chemical Biology and Pharmaceutical Research

In recent years, (5-chloro-2-ethoxyphenyl)methanamine (CAS: 938241-06-6) has emerged as a compound of significant interest in chemical biology and pharmaceutical research. This aromatic amine, characterized by its chloro and ethoxy substituents, has been investigated for its potential applications in drug discovery and development. The compound's unique structural features make it a promising scaffold for the design of novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders and other therapeutic areas.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and pharmacological evaluation of (5-chloro-2-ethoxyphenyl)methanamine derivatives as potential serotonin receptor modulators. The research team employed a structure-activity relationship (SAR) approach to optimize the compound's binding affinity and selectivity for specific serotonin receptor subtypes. Their findings demonstrated that modifications to the methanamine moiety could significantly enhance the compound's pharmacological profile, with several derivatives showing promising in vitro and in vivo activity.

Another significant development was reported in a 2024 Nature Chemical Biology publication, where researchers investigated the use of (5-chloro-2-ethoxyphenyl)methanamine as a building block for the development of targeted protein degraders. The study highlighted the compound's ability to serve as a linker between target-binding warheads and E3 ubiquitin ligase recruiters, facilitating the design of novel proteolysis-targeting chimeras (PROTACs). This approach showed particular promise in oncology applications, with several lead compounds demonstrating potent degradation of clinically relevant protein targets.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and scalable routes to (5-chloro-2-ethoxyphenyl)methanamine. A 2023 Organic Process Research & Development paper described a novel catalytic reductive amination protocol that significantly improved the yield and purity of the compound compared to traditional methods. This methodological improvement has important implications for the compound's potential commercialization and large-scale pharmaceutical applications.

Pharmacokinetic studies of (5-chloro-2-ethoxyphenyl)methanamine derivatives have also progressed, with recent data suggesting favorable absorption and distribution profiles. A 2024 publication in Drug Metabolism and Disposition presented comprehensive ADME (absorption, distribution, metabolism, and excretion) data for several lead compounds, highlighting their potential for further development as drug candidates. The studies also identified key metabolic pathways and potential drug-drug interactions that will inform future clinical development strategies.

Looking forward, the versatility of (5-chloro-2-ethoxyphenyl)methanamine as a chemical building block continues to drive innovation across multiple therapeutic areas. Current research efforts are exploring its application in the development of novel antidepressants, antipsychotics, and anti-inflammatory agents. The compound's unique combination of synthetic accessibility and biological activity positions it as an important tool in modern drug discovery pipelines.